Cas no 1251623-35-4 (3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine)

• Product Name: 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine
• CAS No: 1251623-35-4
• MF: C₂₄H₂₈N₄O
• MW: 388.505325317383
• CID: 5395951
• Update Time: 2025-05-19

3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• azepan-1-yl-[4-(2-ethylanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone
• 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C24H28N4O/c1-3-18-10-6-7-11-21(18)27-22-19-13-12-17(2)26-23(19)25-16-20(22)24(29)28-14-8-4-5-9-15-28/h6-7,10-13,16H,3-5,8-9,14-15H2,1-2H3,(H,25,26,27)
• InChI Key： JCAZDEWJGQRLRA-UHFFFAOYSA-N
• SMILES： C(N1CCCCCC1)(C1=C(NC2=CC=CC=C2CC)C2C(N=C1)=NC(C)=CC=2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine

Comprehensive Overview of 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No. 1251623-35-4)

The compound 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine (CAS No. 1251623-35-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,8-naphthyridine core substituted with an azepane carbonyl group and an ethylphenyl amine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural similarity to other bioactive naphthyridine derivatives.

In recent years, the demand for novel small molecule inhibitors and kinase modulators has surged, driven by advancements in personalized medicine and targeted therapies. 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine aligns with this trend, as its scaffold is often explored for interactions with enzymes and receptors involved in cell signaling. The presence of the azepane ring, a common pharmacophore in drug design, enhances its binding affinity and selectivity, making it a subject of ongoing preclinical studies.

The synthesis of CAS No. 1251623-35-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring its suitability for research applications. Its stability under various conditions and solubility profiles are also key considerations for formulation development.

From an SEO perspective, users frequently search for terms like "naphthyridine-based compounds," "azepane derivatives in drug discovery," and "CAS 1251623-35-4 supplier," reflecting the growing interest in this niche area. Additionally, questions such as "What are the applications of 1,8-naphthyridine scaffolds?" and "How to synthesize 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine?" highlight the need for detailed technical information. This article addresses these queries while emphasizing the compound's relevance in contemporary research.

Beyond its chemical properties, 3-(azepane-1-carbonyl)-N-(2-ethylphenyl)-7-methyl-1,8-naphthyridin-4-amine is also discussed in the context of intellectual property and patent landscapes. Several pharmaceutical companies have filed patents covering its derivatives, underscoring its commercial potential. The compound's role in addressing unmet medical needs, such as resistance to existing therapies, further elevates its profile in the scientific community.

In conclusion, CAS No. 1251623-35-4 represents a fascinating intersection of chemistry and biology, with implications for both academic and industrial research. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new therapeutic avenues. As the field evolves, this compound is likely to remain a focal point for innovation in drug design and molecular targeting.